N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea

• IUPAC Name: 1-cyclopentyl-3-[2-(4-methoxyphenyl)ethyl]urea
• InChI: InChI=1S/C15H22N2O2/c1-19-14-8-6-12(7-9-14)10-11-16-15(18)17-13-4-2-3-5-13/h6-9,13H,2-5,10-11H2,1H3,(H2,16,17,18)
• InChI Key: MVZAIQHERRKNKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)NC2CCCC2
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea, also known as CPI-1189, is a chemical compound that has been studied for its potential therapeutic applications. This urea derivative is of interest due to its ability to modulate certain receptors in the brain, which may have implications for treating various neurological disorders. In

Scientific Research Applications

N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea has been studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. In preclinical studies, N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea has been shown to modulate certain receptors in the brain, including the dopamine D2 receptor, the serotonin 5-HT2A receptor, and the alpha-2 adrenergic receptor. These receptors are involved in the regulation of various neurotransmitters, including dopamine, serotonin, and norepinephrine, which are implicated in the pathophysiology of these disorders.

Mechanism of Action

The exact mechanism of action of N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea is not fully understood, but it is thought to involve modulation of the above-mentioned receptors in the brain. N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea has been shown to act as an antagonist at the dopamine D2 receptor, which may have implications for the treatment of schizophrenia. It has also been shown to act as an agonist at the serotonin 5-HT2A receptor, which may have implications for the treatment of depression and anxiety disorders. In addition, N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea has been shown to act as an agonist at the alpha-2 adrenergic receptor, which may have implications for the treatment of hypertension.
Biochemical and Physiological Effects:
N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea has been shown to have various biochemical and physiological effects in preclinical studies. For example, it has been shown to increase dopamine release in the striatum, which may have implications for the treatment of Parkinson's disease. It has also been shown to increase serotonin release in the prefrontal cortex, which may have implications for the treatment of depression and anxiety disorders. In addition, N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea has been shown to decrease blood pressure in animal models, which may have implications for the treatment of hypertension.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea is that it has been shown to have a relatively high affinity for the dopamine D2 receptor, which may make it a promising candidate for the treatment of schizophrenia. However, one limitation of N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea is that it has a relatively short half-life, which may make it difficult to administer in a clinical setting.

Future Directions

There are several future directions for research on N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea. For example, further studies are needed to elucidate the exact mechanism of action of N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea, as well as its potential therapeutic applications in various neurological disorders. In addition, studies are needed to determine the optimal dosing and administration of N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea in clinical settings. Finally, studies are needed to determine the potential side effects of N-cyclopentyl-N'-[2-(4-methoxyphenyl)ethyl]urea, as well as its potential interactions with other medications.